Cas no 104333-83-7 (Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate)

• Product Name: Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
• CAS No: 104333-83-7
• MF: C₁₄H₁₆O₆
• MW: 280.2732
• MDL: MFCD00191680
• CID: 126165
• PubChem ID: 87575288
• Update Time: 2025-06-13

Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-Dimethyl 2-methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
• Dimethyl (2R,3R)-2,3-O-(1-Phenylethylidene)-L-tartrate
• (2R,3R)-2,3-O-(1-PHENYLETHYLIDENE)-L-TARTARIC ACID DIMETHYL ESTER
• 1,3-Dioxolane-4,5-dicarboxylicacid, 2-methyl-2-phenyl-, 4,5-dimethyl ester, (4R,5R)-
• Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
• Phenylethylidenetartaricaciddimethylester
• Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate (2R,3R)-2,3-O-(1-Phenylethylidene)-L-tartaric Acid Dimethyl Ester
• NSC699411
• NCI60_035590
• P1189
• I
• T71549
• (4R,5R)-dimethyl2-methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
• XFSCUQFGXSPZCK-GHMZBOCLSA-N
• 104333-83-7
• 4,5-DIMETHYL (4R,5R)-2-METHYL-2-PHENYL-1,3-DIOXOLANE-4,5-DICARBOXYLATE
• MFCD00191680
• NSC-699411
• J-001150
• CHEMBL1979310
• CS-0097520

• MDL： MFCD00191680
• Inchi： 1S/C14H16O6/c1-14(9-7-5-4-6-8-9)19-10(12(15)17-2)11(20-14)13(16)18-3/h4-8,10-11H,1-3H3/t10-,11-/m1/s1
• InChI Key： XFSCUQFGXSPZCK-GHMZBOCLSA-N
• SMILES： O1[C@@]([H])(C(=O)OC([H])([H])[H])[C@]([H])(C(=O)OC([H])([H])[H])OC1(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 280.09500
• Monoisotopic Mass: 280.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1
• XLogP3: 1.4

Experimental Properties

• Density: 1.225
• Melting Point: 54.0 to 58.0 deg-C
• Boiling Point: 359.2°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.506
• PSA: 71.06000
• LogP: 0.98930

Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate

Comprehensive Overview of Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate (CAS 104333-83-7)

Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate (CAS 104333-83-7) is a chiral dioxolane derivative widely utilized in asymmetric synthesis and pharmaceutical intermediates. Its unique stereochemistry and functional groups make it a valuable building block in organic chemistry. The compound's 1,3-dioxolane ring structure provides stability and reactivity, enabling applications in catalysis, drug development, and flavor/fragrance industries. Researchers often search for "chiral auxiliaries," "asymmetric synthesis techniques," or "stereoselective reactions" when exploring this compound's potential.

The growing demand for enantiomerically pure compounds in pharmaceuticals has increased interest in Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate. Its CAS 104333-83-7 identifier is frequently queried in chemical databases alongside terms like "green chemistry alternatives" and "sustainable chiral synthesis." The compound's methyl-phenyl substitution pattern enhances its lipophilicity, a property critical for bioavailability optimization in drug design. Recent publications highlight its role in developing COX-2 inhibitors and neuroprotective agents, addressing current healthcare challenges.

From a synthetic perspective, Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate serves as a versatile precursor for complex natural products. Its diester functionality allows diverse transformations, including reductive amination and cross-coupling reactions. Analytical chemists frequently investigate "HPLC chiral separation methods" for this compound, while material scientists explore its potential in liquid crystal formulations. The dioxolane moiety contributes to thermal stability, making it relevant for high-performance polymers research.

Quality control of CAS 104333-83-7 involves rigorous spectroscopic characterization, including NMR and mass spectrometry verification. The pharmaceutical industry particularly values its >99% enantiomeric excess grades for GMP manufacturing. Emerging applications in agrochemicals and electronic materials have prompted new studies on its structure-activity relationships. Environmental scientists also examine its biodegradation pathways, aligning with global green chemistry initiatives.

Storage and handling of Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate require attention to moisture sensitivity, with recommendations for argon atmosphere preservation. Its crystalline form at room temperature facilitates precise weighing for stoichiometric reactions. Recent patent literature reveals innovative uses in photoredox catalysis and metal-organic frameworks, demonstrating its expanding role in cutting-edge chemistry. The compound's regioselectivity in nucleophilic additions remains a hot topic in mechanistic studies.

Market trends show increasing procurement of CAS 104333-83-7 for academic research and industrial scale-up projects. Suppliers emphasize batch-to-batch consistency and provide detailed COAs (Certificates of Analysis) to meet regulatory requirements. Computational chemists employ molecular docking simulations to predict its interactions in enzyme inhibition studies. The compound's low toxicity profile makes it attractive for bioconjugation applications in targeted drug delivery systems.

Future research directions for Dimethyl (4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-dicarboxylate include exploring its polymeric derivatives for controlled release formulations and investigating its photophysical properties for OLED materials. The scientific community continues to develop novel synthetic routes to improve atom economy and reaction yields. With its balanced steric and electronic effects, this compound remains a cornerstone in stereocontrolled synthesis across multiple disciplines.